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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various

classes of surfactants starting from 1-tetradecanol (also known as myristyl alcohol).

Surfactants are critical components in pharmaceutical formulations, acting as emulsifiers,

solubilizing agents, and wetting agents, which are essential for effective drug delivery.

Anionic Surfactant Synthesis: Sodium Tetradecyl
Sulfate
Sodium Tetradecyl Sulfate (STS) is an anionic surfactant widely used as a sclerosing agent in

medicine to treat varicose veins and as a wetting agent in various industrial applications.[1][2]

[3][4] Its synthesis from 1-tetradecanol involves sulfation of the alcohol followed by

neutralization.

Synthesis Workflow
The overall process involves the reaction of 1-tetradecanol with a sulfonating agent, such as

chlorosulfonic acid, to form tetradecyl hydrogen sulfate, which is then neutralized with a base

like sodium hydroxide to yield the final product.
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1-Tetradecanol Tetradecyl Hydrogen
Sulfate

  + Chlorosulfonic Acid (HSO3Cl)
  Solvent (e.g., Diethyl Ether)

  0-5 °C Sodium Tetradecyl
Sulfate (STS)

  + Sodium Hydroxide (NaOH)
  Neutralization (pH > 7)

1-Tetradecanol 1-Bromotetradecane

  + PBr3 or HBr
  Bromination Tetradecyltrimethylammonium

Bromide (TTAB)

  + Trimethylamine ((CH3)3N)
  Solvent (e.g., Ethanol)

  Quaternization

1-Tetradecanol Potassium
Tetradecanoxide

  + KOH (catalyst)
  ~150 °C, N₂ atm C14-Alcohol Ethoxylate

(C₁₄H₂₉(OCH₂CH₂)nOH)

  + Ethylene Oxide (n equivalents)
  ~180 °C, 1-2 bar

  Ethoxylation

Step 1: Amination
Step 2: Carboxymethylation

1-Tetradecanol Tetradecyldimethylamine
(Tertiary Amine)

  + Dimethylamine
  Reductive Amination Tetradecyl Betaine

  + Sodium Chloroacetate
  (ClCH₂COONa)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetradecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432809#synthesis-of-surfactants-from-1-
tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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